N-(2-chlorophenyl)-2-(2-oxopyrrolidin-1-yl)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-(2-oxopyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C12H13ClN2O2/c13-9-4-1-2-5-10(9)14-11(16)8-15-7-3-6-12(15)17/h1-2,4-5H,3,6-8H2,(H,14,16)
• InChI Key: OBSZGIJOWFUVOY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CC(=O)NC2=CC=CC=C2Cl
• Molecular Formula: C12H13ClN2O2
• Molecular Weight: 252.69 g/mol

Description

N-(2-chlorophenyl)-2-(2-oxopyrrolidin-1-yl)acetamide, also known as CPCA, is a synthetic compound that has been widely used in scientific research for its pharmacological properties. CPCA is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the metabolism of endocannabinoids. The inhibition of FAAH by CPCA leads to an increase in endocannabinoid levels, which has been shown to have various therapeutic effects.

Mechanism of Action

N-(2-chlorophenyl)-2-(2-oxopyrrolidin-1-yl)acetamide acts as a competitive inhibitor of FAAH, binding to the active site of the enzyme and preventing the hydrolysis of endocannabinoids. The inhibition of FAAH leads to an increase in endocannabinoid levels, which can activate cannabinoid receptors and produce various physiological effects.
Biochemical and Physiological Effects:
N-(2-chlorophenyl)-2-(2-oxopyrrolidin-1-yl)acetamide has been shown to have various biochemical and physiological effects, including analgesic, anxiolytic, and anti-inflammatory effects. The increase in endocannabinoid levels produced by N-(2-chlorophenyl)-2-(2-oxopyrrolidin-1-yl)acetamide can activate cannabinoid receptors and modulate neurotransmitter release, leading to changes in pain perception, anxiety, and inflammation.

Advantages and Limitations for Lab Experiments

N-(2-chlorophenyl)-2-(2-oxopyrrolidin-1-yl)acetamide has several advantages for scientific research, including its high purity and reliability in synthesis. However, N-(2-chlorophenyl)-2-(2-oxopyrrolidin-1-yl)acetamide also has limitations, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several future directions for research on N-(2-chlorophenyl)-2-(2-oxopyrrolidin-1-yl)acetamide, including its potential applications in the treatment of neurological disorders and its interactions with other pharmacological agents. Further research is needed to fully understand the pharmacological properties of N-(2-chlorophenyl)-2-(2-oxopyrrolidin-1-yl)acetamide and its potential therapeutic applications.

Synthesis Methods

N-(2-chlorophenyl)-2-(2-oxopyrrolidin-1-yl)acetamide is synthesized through a multistep process involving the reaction of 2-chloroaniline with ethyl chloroacetate, followed by cyclization with 1,4-dioxane and subsequent hydrolysis to yield the final product. The synthesis of N-(2-chlorophenyl)-2-(2-oxopyrrolidin-1-yl)acetamide has been optimized to produce high yields and purity, making it a reliable compound for scientific research.

Scientific Research Applications

N-(2-chlorophenyl)-2-(2-oxopyrrolidin-1-yl)acetamide has been extensively studied for its pharmacological properties and has been shown to have potential therapeutic applications. The inhibition of FAAH by N-(2-chlorophenyl)-2-(2-oxopyrrolidin-1-yl)acetamide leads to an increase in endocannabinoid levels, which has been shown to have analgesic, anxiolytic, and anti-inflammatory effects. N-(2-chlorophenyl)-2-(2-oxopyrrolidin-1-yl)acetamide has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurological disorders such as Alzheimer's disease and multiple sclerosis.